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Compound of Interest

Compound Name: Quinate

Cat. No.: B1679955

Essential Safety and Handling Guide for Quinate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential
safety protocols and logistical information for the handling of quinate, with a focus on personal
protective equipment (PPE), operational procedures, and disposal plans. Quinate, also known
as quinic acid, requires careful handling to mitigate potential hazards.

Hazard Identification and Personal Protective
Equipment
According to safety data sheets, quinate is classified as a hazardous substance that can

cause serious eye irritation, as well as potential skin and respiratory tract irritation.[1][2][3][4]
Therefore, adherence to strict PPE protocols is mandatory.

Summary of Personal Protective Equipment (PPE) for Handling Quinate
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PPE Category

Specification

Standard

Eye/Face Protection

Tightly fitting safety goggles or
safety glasses with side-
shields.[1]

Conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166.

Hand Protection

Chemical-resistant, impervious

gloves.

Tested according to relevant
standards (e.g., Europe EN
374, US F739).

Skin and Body Protection

Laboratory coat, long-sleeved
clothing, and closed-toe shoes
to prevent skin exposure. A

PVC apron may also be used.

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant
respirator use. This is
particularly important to avoid

dust formation.

NIOSH (US) or CEN (EU)

approved respirator.

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are critical to ensure safety and minimize

environmental impact.

Experimental Workflow for Safe Handling of Quinate
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Preparation
- Review Safety Data Sheet (SDS)

- Put on all required PPE

:

Handling
- Use in a well-ventilated area

- Avoid dust generation

Avoid contact with skin and eyes

~
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Spill Management
- Evacuate area

- Wear appropriate PPE
- Clean up spill immediately, avoiding dust

e

Disposal
- Dispose of as hazardous waste
- Follow local, state, and federal regulations

Storage
- Store in a tightly closed container
- Keep in a cool, dry place

Click to download full resolution via product page

Caption: Workflow for the safe handling of quinate, from preparation to disposal.

Handling and Storage:
Always wash hands thoroughly after handling.

Use the substance in a well-ventilated area or under a fume hood to keep airborne
concentrations low.

Avoid the formation and accumulation of dust.

Store in a tightly sealed, original container in a cool, dry, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents.

Spill Response:

 In case of a spill, clean it up immediately.
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» For minor spills, sweep up the solid material, avoiding dust generation, and place it into a
suitable container for disposal.

e Ensure the area is well-ventilated.

Disposal Plan: All waste materials containing quinate must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations. Do not allow the chemical
to enter drains. Contaminated PPE and cleaning materials should also be collected in a sealed
container for proper disposal.

Chemical and Physical Properties

A summary of the key identifiers and properties of D-(-)-Quinic acid is provided below for easy

reference.
Identifier Value
CAS Number 77-95-2
Molecular Formula C7H1206
Molecular Weight 192.17 g/mol
Appearance White powder
Hazards Causes serious eye irritation. May cause skin

and respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

o 2. datasheets.scbt.com [datasheets.scbt.com]
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 To cite this document: BenchChem. [Personal protective equipment for handling Quinate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679955#personal-protective-equipment-for-
handling-quinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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